5-(4-Isothiocyanato-2-methoxyphenyl)-3-methylisoxazole

• Molecular Formula: C12H10N2O2S
• Molecular Weight: 246.29 g/mol
• IUPAC Name: 5-(4-isothiocyanato-2-methoxyphenyl)-3-methyl-1,2-oxazole
• InChI: InChI=1S/C12H10N2O2S/c1-8-5-12(16-14-8)10-4-3-9(13-7-17)6-11(10)15-2/h3-6H,1-2H3
• InChI Key: XENRJPDFCQKUIW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)C2=C(C=C(C=C2)N=C=S)OC

Description

5-(4-Isothiocyanato-2-methoxyphenyl)-3-methylisoxazole is a useful research compound. Its molecular formula is C12H10N2O2S and its molecular weight is 246.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Step H (3): Dichloromethane (20 mL) was added to a flask charged with 3-methoxy-4-(3-methylisoxazol-5-yl)aniline (500 mg, 2.448 mmol) and 1,1′-thiocarbonyldipyridin-2(1H)-one (569 mg, 2.448 mmol). The resulting mixture was stirred for 24 h at rt. The crude reaction mixture was concentrated and the crude products were purified using silica gel chromatography (20-50% EtOAc/hexane) linear gradient to afford 5-(4-isothiocyanato-2-methoxyphenyl)-3-methylisoxazole (0.510 g, 84% yield). LC-MS (M+H)+ 247.2. 1H NMR (400 MHz, methanol-d4) δ ppm 7.86 (d, J=8.56 Hz, 1 H) 7.06 (d, J=2.01 Hz, 1 H) 6.99 (dd, J=8.44, 1.89 Hz, 1 H) 6.73 (s, 1 H) 3.97 (s, 3 H) 2.31 (s, 3 H).